Cas no 4299-70-1 (L-Tryptophan Methyl Ester)

• Product Name: L-Tryptophan Methyl Ester
• CAS No: 4299-70-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD08144704
• CID: 834866
• PubChem ID: 77980
• Update Time: 2025-06-13

L-Tryptophan Methyl Ester Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan-methyl-ester
• S-Tryptophan methyl ester
• Methyl L-tryptophanate
• L-Tryptophan, methyl ester (9CI)
• Tryptophan, methyl ester, L- (7CI,8CI)
• methyl (2S)-2-amino-3-(1H-indol-3-yl)propanoate
• [(1R)-2-(1H-indol-3-yl)-1-methoxycarbonyl-ethyl]azanium
• L-Tryptophane methyl ester
• 2-amino-3-(1H-indol-3-yl)propanoic acid methyl ester
• Tryptophan methyl ester (6CI)
• (S)-(-)-tryptophan methyl ester
• (S)-2-AMINO-3-(1H-INDOL-3-YL)-PROPIONIC ACID METHYL ESTER
• L-Tryptophan, methyl ester
• (S)-2-Amino-3-(1H-indol-3-yl)propionic acid methyl ester
• (S)-Tryptophan methyl ester
• Tryptophan methyl ester
• H-Trp-OCH3
• MFCD08144704
• SCHEMBL122907
• AS-30334
• Trp-OMe
• 4299-70-1
• tryptophane methyl ester
• NS00082907
• TR7
• D-Tryptophan,methylester
• Methyl 2-amino-3-(1H-indol-3-yl)propanoate #
• (S)-2-Amino-3-(1H-indol-3-yl)-propionic acid methyl ester, AldrichCPR
• L-Methyl ester tryptophan, 8
• BDBM93044
• tryptophan methylester
• EINECS 224-309-7
• L-Tryptophan methyl ester
• DB-308160
• J-521917
• ZP5C4VEH76
• (S)-methyl 2-amino-3-(1H-indol-3-yl)propanoate
• Methyl (2S)-2-amino-3-(1H-indol-3-yl)propanoate, AldrichCPR
• (S)-Methyl 2-amino-3-(1H-indol-3-yl)propanoate (H-L-Trp-OMe)
• (S)-methyl2-amino-3-(1H-indol-3-yl)propanoate
• D_tryptophan methyl ester
• H-L-Trp-OMe
• CHEMBL55830
• AKOS000302250
• DTXSID30884057
• Q27466714
• Tryptophan, methyl ester, L- (6CI,7CI,8CI); (S)-2-Amino-3-(1H-indol-3-yl)propionic acid methyl ester; L-Tryptophan methyl ester; L-Tryptophane methyl ester; Methyl L-tryptophanate; S-Tryptophan methyl este
• racemic tryptophan methyl ester
• Trp-OCH3
• Tryptophan, methyl ester, L-
• L-Tryptophan Methyl Ester

• MDL： MFCD08144704
• Inchi： 1S/C12H14N2O2/c1-16-12(15)10(13)6-8-7-14-11-5-3-2-4-9(8)11/h2-5,7,10,14H,6,13H2,1H3
• InChI Key： KCUNTYMNJVXYKZ-UHFFFAOYSA-N
• SMILES： COC(C(CC1C2C(=CC=CC=2)NC=1)N)=O

Computed Properties

• Exact Mass: 218.10600
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Density: 1.245
• Melting Point: 91-92 ºC
• Boiling Point: 391 ºC
• Flash Point: 190 ºC
• PSA: 68.11000
• LogP: 1.91100

L-Tryptophan Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Tryptophan Methyl Ester

Comprehensive Overview of L-Tryptophan Methyl Ester (CAS No. 4299-70-1): Properties, Applications, and Research Insights

L-Tryptophan Methyl Ester (CAS No. 4299-70-1) is a derivative of the essential amino acid L-Tryptophan, widely recognized for its role in protein synthesis and neurotransmitter production. This esterified form, featuring a methyl group, enhances its solubility and bioavailability, making it valuable in pharmaceutical, nutraceutical, and biochemical research. The compound's molecular structure (C₁₂H₁₄N₂O₂) and chiral purity (L-form) are critical for its biological activity, particularly in studies related to serotonin and melatonin pathways.

In recent years, L-Tryptophan Methyl Ester has gained attention due to growing interest in gut-brain axis research and sleep aid supplements. Users frequently search for terms like "natural mood enhancers" or "tryptophan benefits for anxiety," reflecting its relevance in mental wellness trends. Its esterification also makes it a preferred intermediate in peptide synthesis, aligning with the surge in peptide-based therapeutics and cosmeceuticals. Researchers highlight its potential in neuroprotective applications, though clinical evidence remains exploratory.

The synthesis of L-Tryptophan Methyl Ester typically involves esterification of L-Tryptophan with methanol under acidic conditions, followed by purification to ensure >98% purity. Analytical techniques like HPLC and NMR are employed for quality control, addressing concerns about contaminants—a hot topic in supplement safety discussions. Notably, its stability under varying pH conditions makes it suitable for encapsulation technologies, a trending area in nutraceutical delivery systems.

From an industrial perspective, demand for CAS No. 4299-70-1 is driven by its utility in flavor and fragrance formulations, where it acts as a precursor for indole derivatives. The compound's low toxicity profile (as per OECD guidelines) further supports its use in food-grade applications. However, regulatory compliance with GRAS (Generally Recognized as Safe) and EFSA standards is essential, a point often queried by manufacturers.

Emerging studies explore L-Tryptophan Methyl Ester's role in mitochondrial function and anti-aging research, tapping into the popularity of longevity science. Its ability to cross the blood-brain barrier more efficiently than free tryptophan has spurred interest in nootropic formulations. Meanwhile, sustainability-conscious buyers search for "eco-friendly amino acid derivatives," prompting manufacturers to adopt green chemistry approaches in production.

In summary, L-Tryptophan Methyl Ester (CAS No. 4299-70-1) bridges multiple disciplines—from neuroscience to sustainable chemistry. Its versatility and alignment with health trends ensure continued relevance, while rigorous quality standards address modern consumer priorities. Future research may unlock novel applications in personalized nutrition and biocatalysis, solidifying its position in the bioeconomy.